Cas no 894789-05-0 (1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl-)

• Product Name: 1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl-
• CAS No: 894789-05-0
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 1941726
• PubChem ID: 58678635
• Update Time: 2025-04-21

1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxamide, 5-bromo-N-methoxy-N-methyl-
• DB-123909
• 894789-05-0
• SCHEMBL144818
• A1-87343
• 5-bromo-N-methoxy-N-methyl-1-naphthamide
• KRUYTSVSCNDTKN-UHFFFAOYSA-N

• Inchi： 1S/C13H12BrNO2/c1-15(17-2)13(16)11-7-3-6-10-9(11)5-4-8-12(10)14/h3-8H,1-2H3
• InChI Key： KRUYTSVSCNDTKN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=CC=2C(N(C)OC)=O

Computed Properties

• Exact Mass: 293.00514Da
• Monoisotopic Mass: 293.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides